3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C22H23F3N4O2
• Molecular Weight: 432.4 g/mol
• IUPAC Name: (2-ethylpiperidin-1-yl)-[5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]methanone
• InChI: InChI=1S/C22H23F3N4O2/c1-3-15-8-4-5-10-28(15)21(30)17-13-26-29-19(22(23,24)25)12-18(27-20(17)29)14-7-6-9-16(11-14)31-2/h6-7,9,11-13,15H,3-5,8,10H2,1-2H3
• InChI Key: JJWAUTBVUNQCGL-UHFFFAOYSA-N
• SMILES: CCC1CCCCN1C(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC(=CC=C4)OC

Description

3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and has been studied extensively for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine can have a range of biochemical and physiological effects. These include anti-inflammatory, analgesic, and anti-tumor effects, as well as the ability to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine in lab experiments is its unique chemical structure, which allows for a variety of different applications. However, one limitation is that the compound can be difficult to synthesize and requires a high level of expertise and precision.

Future Directions

There are many potential future directions for research on 3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine. These include further studies on its mechanism of action, as well as its potential applications in the development of new drugs for the treatment of various diseases. Additionally, research could focus on optimizing the synthesis process to make the compound more readily available for scientific research.

Synthesis Methods

The synthesis of 3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine involves a multi-step process that requires a high level of expertise and precision. The most commonly used method for synthesizing this compound involves the reaction of 3-methoxyphenylboronic acid with 3,5-dichloropyrazole in the presence of a palladium catalyst. This is followed by the addition of 2-ethylpiperidine-1-carbonyl chloride and trifluoromethyl iodide to the reaction mixture, which leads to the formation of the final product.

Scientific Research Applications

The unique chemical structure of 3-[(2-Ethylpiperidin-1-yl)carbonyl]-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has made it a valuable compound for scientific research. It has been studied extensively for its potential applications in the field of medicine, particularly in the development of new drugs for the treatment of various diseases.